1,3-Bis{2,4-bisnitrophenoxy}-2-propanol

• Molecular Formula: C15H12N4O11
• Molecular Weight: 424.28 g/mol
• IUPAC Name: 1,3-bis(2,4-dinitrophenoxy)propan-2-ol
• InChI: InChI=1S/C15H12N4O11/c20-11(7-29-14-3-1-9(16(21)22)5-12(14)18(25)26)8-30-15-4-2-10(17(23)24)6-13(15)19(27)28/h1-6,11,20H,7-8H2
• InChI Key: ZXMFUSPKAIXFLV-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OCC(COC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O

Description

1,3-Bis{2,4-bisnitrophenoxy}-2-propanol is a nitroaromatic compound featuring a central 2-propanol backbone substituted with two 2,4-dinitrophenoxy groups at the 1- and 3-positions.

Comparison with Similar Compounds

Fluconazole (2-(2,4-Difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)-2-propanol)

Structural Similarities :

• Both compounds share a 2-propanol backbone with substituents at the 1- and 3-positions.
• Fluconazole replaces nitro groups with triazole rings and a difluorophenyl group.

Functional Differences :

• Pharmacological Activity: Fluconazole is a widely used antifungal agent that inhibits fungal cytochrome P-450, disrupting ergosterol synthesis .
• Solubility: Fluconazole is sparingly soluble in water but freely soluble in methanol and acetone . The nitro groups in the target compound likely reduce aqueous solubility due to increased hydrophobicity.

Table 1: Key Properties of Fluconazole vs. 1,3-Bis{2,4-bisnitrophenoxy}-2-propanol

Property	Fluconazole	1,3-Bis{2,4-bisnitrophenoxy}-2-propanol
Molecular Formula	C₁₃H₁₂F₂N₆O	C₁₅H₁₂N₄O₉ (estimated)
Substituents	Triazoles, difluorophenyl	2,4-Dinitrophenoxy
Primary Application	Antifungal drug	Likely explosives or reactive intermediates
Solubility in Water	Slight	Very low (predicted)
Key Reference

1,3-Bis(2,2,2-trifluoroethoxy)-2-propanol

Structural Similarities :

• Both compounds have alkoxy substituents on the 2-propanol backbone.

Functional Differences :

• Thermodynamic Properties : The trifluoroethoxy groups in this compound result in a vaporization enthalpy (∆l g𝐻mo) of 46.1 kJ·mol⁻¹ at 298.15 K, higher than ethylbenzene (42.3 kJ·mol⁻¹) due to fluorine’s electronegativity . The nitro groups in the target compound may further increase ∆l g𝐻mo due to stronger intermolecular forces.
• Applications: Used in fluorinated polymers or solvents, whereas nitro-substituted propanols are more reactive and may serve as intermediates in explosives.

Table 2: Thermodynamic Comparison

Compound	∆l g𝐻mo (kJ·mol⁻¹)	Boiling Point (°C)
1,3-Bis(2,2,2-trifluoroethoxy)-2-propanol	46.1	~200 (estimated)
Ethylbenzene	42.3	136
1,3-Bis{2,4-bisnitrophenoxy}-2-propanol	N/A	Likely >250
Reference

1,3-Bis(tribromophenoxy)propan-2-ol

Structural Similarities :

• Both compounds feature halogenated phenoxy substituents (bromine vs. nitro groups).

Functional Differences :

• Safety and Handling: The tribromophenoxy derivative is classified with safety warnings (GHS) due to halogenated aromatic toxicity . Nitro compounds, however, pose explosion risks and require stringent handling protocols.
• Environmental Impact : Brominated compounds are persistent pollutants, while nitro groups may degrade into less harmful metabolites under specific conditions.

1,3-BIS(BENZYLOXY)-2-PROPANOL

Structural Similarities :

• Both compounds have bulky aromatic substituents (benzyloxy vs. nitrophenoxy).

Functional Differences :

• Applications: The benzyloxy derivative is used in antiviral intermediates and exhibits spasmolytic activity . Nitro-substituted propanols lack documented biological activity but may serve as precursors in dye or polymer synthesis.
• Physical Properties: Boiling Point: 226–227°C at 3 mmHg (benzyloxy) vs. >250°C (predicted for nitro) . Solubility: Benzyloxy derivatives dissolve in chloroform and methanol, whereas nitro compounds are less polar and more lipophilic.